Cas no 600139-89-7 (1H-Azepine,1-(ethoxyacetyl)hexahydro-)
600139-89-7 structure
Product Name:1H-Azepine,1-(ethoxyacetyl)hexahydro-
CAS No:600139-89-7
MF:C10H19NO2
MW:185.26336312294
CID:851806
PubChem ID:5197783
Update Time:2025-04-19
1H-Azepine,1-(ethoxyacetyl)hexahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine,1-(ethoxyacetyl)hexahydro-
- 1H-Azepine,1-(ethoxyacetyl)hexahydro-(9CI)
-
- Inchi： 1S/C10H19NO2/c1-2-13-9-10(12)11-7-5-3-4-6-8-11/h2-9H2,1H3
- InChI Key： JNUHOKWKMNCGDW-UHFFFAOYSA-N
- SMILES： O(CC)CC(N1CCCCCC1)=O
Computed Properties
- Exact Mass: 185.14200
- Monoisotopic Mass: 185.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.54000
- LogP: 1.36340
1H-Azepine,1-(ethoxyacetyl)hexahydro- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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